Cas no 13307-61-4 (Benzene,[(2-methylpropyl)thio]-)

• Product Name: Benzene,[(2-methylpropyl)thio]-
• CAS No: 13307-61-4
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 164246
• PubChem ID: 83327
• Update Time: 2025-04-19

Benzene,[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(2-methylpropyl)thio]-
• 2-methylpropylsulfanylbenzene
• isobutylthiobenzene
• Isobutyl phenyl sulfide
• Sulfide, isobutyl phenyl
• Einecs 236-334-0
• Isobutylphenyl sulfide
• [(2-Methylpropyl)thio]benzene
• (Isobutylthio)benzene
• 2-Methyl-1-propyl phenyl sulfide
• (Isobutylsulfanyl)benzene
• T8HCV9X3LJ
• Benzene, [(2-methylpropyl)thio]-
• UQRLAGGSKUVKMJ-UHFFFAOYSA-N
• NS00024259
• DTXSID50157937
• SCHEMBL94583
• phenyl-i-butylsulfide
• 13307-61-4
• [(2-METHYLPROPYL)SULFANYL]BENZENE
• (Isobutylsulfanyl)benzene #

• Inchi： 1S/C10H14S/c1-9(2)8-11-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： UQRLAGGSKUVKMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 0.97
• Boiling Point: 235.3°C at 760 mmHg
• Flash Point: 94.6°C
• Refractive Index: 1.537
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers